3-(3-Bromophenyl)oxetan-3-OL
Overview
Description
“3-(3-Bromophenyl)oxetan-3-OL” is a chemical compound with the molecular formula C9H9BrO2 . It has a molecular weight of 229.07 . This compound is typically in solid form at room temperature .
Synthesis Analysis
The synthesis of “3-(3-Bromophenyl)oxetan-3-OL” involves a highly regioselective ring-opening reaction of terminal epoxides with 2-bromobenzoic acid, catalyzed by tetrabutylammonium bromide . This procedure is operationally simple and practical for the synthesis of a series of β-hydroxy esters .Molecular Structure Analysis
The InChI code for “3-(3-Bromophenyl)oxetan-3-OL” is 1S/C9H9BrO2/c10-8-3-1-2-7(4-8)9(11)5-12-6-9/h1-4,11H,5-6H2 . The 1H NMR spectrum (500 MHz, CDCl3) and 13C NMR spectrum (126 MHz, CDCl3) have been reported .Chemical Reactions Analysis
Oxetanes, such as “3-(3-Bromophenyl)oxetan-3-OL”, have been increasingly exploited for their contrasting behaviors: their influence on physicochemical properties as a stable motif in medicinal chemistry and their propensity to undergo ring-opening reactions as a synthetic intermediate .Physical And Chemical Properties Analysis
“3-(3-Bromophenyl)oxetan-3-OL” is a solid at room temperature . It has a molecular weight of 229.07 .Scientific Research Applications
Medicinal Chemistry: Drug Design and Synthesis
3-(3-Bromophenyl)oxetan-3-OL is a valuable compound in medicinal chemistry due to its oxetane ring, a four-membered cyclic ether . This structural motif is known for its ability to improve the pharmacokinetic properties of drug molecules. The oxetane ring can enhance membrane permeability and metabolic stability, making it a sought-after feature in the design of new drugs. Additionally, the presence of the bromophenyl group can be leveraged in cross-coupling reactions to introduce various substituents that can modulate the biological activity of the synthesized compounds.
Material Science: Polymer Synthesis
In material science, 3-(3-Bromophenyl)oxetan-3-OL can be utilized as a monomer for the synthesis of novel polymers . The oxetane ring can undergo ring-opening polymerization, leading to polymers with unique mechanical and thermal properties. These materials could find applications in coatings, adhesives, and as components in composite materials where enhanced durability is required.
Chemical Synthesis: Building Block for Organic Molecules
The compound serves as a versatile building block in organic synthesis . Its reactive oxetane ring can be opened under various conditions to yield intermediates with functional groups that are amenable to further chemical transformations. This makes it a valuable starting material for the synthesis of complex organic molecules, including natural products and potential pharmaceuticals.
Chromatography: Analytical Standards
In chromatography, 3-(3-Bromophenyl)oxetan-3-OL can be used as a standard for method development and calibration . Its distinct chemical structure allows it to serve as a reference compound for the separation and quantification of similar oxetane-containing molecules, aiding in the analytical characterization of complex mixtures.
Analytical Research: Reaction Mechanism Studies
This compound is also important in analytical research, where it can be used to study reaction mechanisms involving oxetane rings . By observing how the oxetane ring reacts under different conditions, researchers can gain insights into the kinetics and thermodynamics of ring-opening reactions, which are fundamental to understanding the behavior of cyclic ethers in various chemical environments.
Life Science: Biochemical Probes
In life sciences, 3-(3-Bromophenyl)oxetan-3-OL can act as a biochemical probe due to its reactive nature . It can be used to label biomolecules, allowing researchers to track their distribution and interactions within biological systems. This can provide valuable information on the roles of these molecules in physiological and pathological processes.
Mechanism of Action
Remember, when handling any chemical compound, always refer to the Material Safety Data Sheet (MSDS) and follow appropriate safety precautions. For “3-(3-Bromophenyl)oxetan-3-OL”, it’s recommended to store it in a refrigerator and handle it with care as it may cause skin and eye irritation, and may be harmful if swallowed .
Safety and Hazards
Future Directions
While specific future directions for “3-(3-Bromophenyl)oxetan-3-OL” are not mentioned in the search results, it’s worth noting that oxetanes and related structures hold promise as isosteric replacements of the carboxylic acid moiety . This suggests potential future research directions in the development of new pharmaceuticals and other applications.
properties
IUPAC Name |
3-(3-bromophenyl)oxetan-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO2/c10-8-3-1-2-7(4-8)9(11)5-12-6-9/h1-4,11H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPFCZNOBTKPTHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)(C2=CC(=CC=C2)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801309417 |
Source
|
| Record name | 3-(3-Bromophenyl)-3-oxetanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801309417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Bromophenyl)oxetan-3-OL | |
CAS RN |
1379811-98-9 |
Source
|
| Record name | 3-(3-Bromophenyl)-3-oxetanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1379811-98-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(3-Bromophenyl)-3-oxetanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801309417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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